Cas no 1249709-16-7 (5-methoxy-3-methylpentan-1-amine)

• Product Name: 5-methoxy-3-methylpentan-1-amine
• CAS No: 1249709-16-7
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 5799407
• PubChem ID: 57262311
• Update Time: 2025-06-08

5-methoxy-3-methylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamine, 5-methoxy-3-methyl-
• 5-methoxy-3-methylpentan-1-amine

• Inchi： 1S/C7H17NO/c1-7(3-5-8)4-6-9-2/h7H,3-6,8H2,1-2H3
• InChI Key： QSLSIKRNKJRAGH-UHFFFAOYSA-N
• SMILES： C(N)CC(C)CCOC

Experimental Properties

• Density: 0.849±0.06 g/cm3(Predicted)
• Boiling Point: 169.3±23.0 °C(Predicted)
• pka: 10.56±0.13(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 5-methoxy-3-methylpentan-1-amine

Professional Introduction to 5-methoxy-3-methylpentan-1-amine (CAS No. 1249709-16-7)

5-methoxy-3-methylpentan-1-amine, with the chemical formula C₈H₁₉NO, is a significant compound in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 1249709-16-7, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a methoxy group and an amine functional group makes it a versatile intermediate in organic synthesis, particularly in the creation of more complex molecules.

The compound's structure, featuring a pentane backbone with substitutions at the third and fifth carbon atoms, contributes to its reactivity and utility in various synthetic pathways. The methoxy group (–OCH₃) at the fifth carbon enhances its solubility in polar solvents, while the amine group (–NH₂) at the first carbon provides a site for further functionalization. These features make 5-methoxy-3-methylpentan-1-amine a valuable building block in the synthesis of more intricate chemical entities.

In recent years, there has been growing interest in the development of novel bioactive compounds derived from simple aliphatic amines. The amine functionality is particularly crucial in pharmaceuticals, as it is a common motif in many active pharmaceutical ingredients (APIs). Researchers have been exploring ways to incorporate this moiety into new drug candidates to enhance their biological activity and pharmacokinetic properties.

One of the most promising applications of 5-methoxy-3-methylpentan-1-amine is in the synthesis of neurotransmitter analogs. Neurotransmitters are vital for communication between neurons, and their dysfunction is implicated in various neurological disorders. By modifying the structure of these compounds, scientists aim to develop drugs that can interact more effectively with neurotransmitter receptors, potentially offering new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The methoxy group in 5-methoxy-3-methylpentan-1-amine also plays a critical role in its reactivity. This group can participate in various chemical reactions, including nucleophilic substitution and ether formation, making it a versatile intermediate. For instance, it can be used to introduce other functional groups or to create complex cyclic structures through intramolecular reactions.

Recent studies have highlighted the importance of structural diversity in drug discovery. Compounds like 5-methoxy-3-methylpentan-1-amine provide a rich scaffold for generating libraries of molecules with varying biological activities. High-throughput screening techniques combined with computational modeling have enabled researchers to rapidly identify promising candidates for further development.

The synthesis of 5-methoxy-3-methylpentan-1-amine typically involves multi-step organic reactions starting from readily available precursors. One common approach involves the reduction of an nitrile or imine derivative followed by functional group interconversion. Advances in catalytic methods have made these processes more efficient and environmentally friendly, aligning with the growing emphasis on green chemistry principles.

In addition to its pharmaceutical applications, 5-methoxy-3-methylpentan-1-amine has potential uses in agrochemicals and specialty chemicals. Its structural features make it suitable for derivatization into compounds that can serve as intermediates in the production of pesticides or fragrances. The versatility of this compound underscores its importance as a chemical building block.

The development of new synthetic methodologies is an ongoing area of research. Techniques such as flow chemistry and microwave-assisted synthesis have been explored to improve the efficiency and scalability of producing 5-methoxy-3-methylpentan-1-amine and its derivatives. These innovations not only accelerate research but also reduce costs associated with large-scale production.

The safety profile of 5-methoxy-3-methylpentan-1-amine is another critical consideration. While it is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment (PPE).

Regulatory agencies require thorough characterization and testing before any compound can be approved for commercial use or clinical trials. Documentation must include information on its chemical properties, stability, toxicity profile, and potential environmental impact. Compliance with these regulations ensures that new drugs are safe and effective for their intended purposes.

The future prospects for 5-methoxy-3-methylpentan-1-amine are promising, given its broad applicability across multiple industries. As research continues to uncover new uses and synthetic strategies, this compound will likely remain at the forefront of chemical innovation. Collaborative efforts between academia and industry will be essential to translate laboratory discoveries into tangible benefits for society.